Cas no 913836-20-1 (4-Oxo-1,4-butanesultam)

• Product Name: 4-Oxo-1,4-butanesultam
• CAS No: 913836-20-1
• MF: C₄H₇NO₃S
• MW: 149.168279886246
• CID: 802899
• PubChem ID: 25307124
• Update Time: 2025-06-09

4-Oxo-1,4-butanesultam Chemical and Physical Properties

Names and Identifiers

• 2H-1,2-Thiazin-3(4H)-one,dihydro-, 1,1-dioxide
• 1,1-dioxothiazinan-3-one
• 4-Oxo-1,4-butanesultam
• OR3458

• Inchi： 1S/C4H7NO3S/c6-4-2-1-3-9(7,8)5-4/h1-3H2,(H,5,6)
• InChI Key： PBILQPVGEGXWKT-UHFFFAOYSA-N
• SMILES： S1(CCCC(N1)=O)(=O)=O

Computed Properties

• Exact Mass: 149.01500

Experimental Properties

• Melting Point: 150-152
• PSA: 71.62000
• LogP: 0.63580

4-Oxo-1,4-butanesultam Security Information

• Hazard Statement： Harmful/Irritant/Keep Cold
• Hazardous Material Identification：
• Storage Condition：(BD332081)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiazinanes Delta sultams

Additional information on 4-Oxo-1,4-butanesultam

Comprehensive Overview of 4-Oxo-1,4-butanesultam (CAS No. 913836-20-1): Properties, Applications, and Industry Insights

4-Oxo-1,4-butanesultam (CAS No. 913836-20-1) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features and versatile reactivity. This sultam derivative, characterized by a cyclic sulfonamide framework, serves as a valuable intermediate in synthetic chemistry. Its molecular formula (C₄H₇NO₃S) and ring-strained conformation enable selective transformations, making it a focus for drug discovery and material science innovations.

Recent trends highlight growing interest in sustainable synthesis methods for heterocyclic compounds like 4-Oxo-1,4-butanesultam. Researchers are exploring catalyst-free reactions and green solvents to optimize its production, aligning with the global push toward eco-friendly chemistry. Analytical techniques such as HPLC purity testing and NMR spectral analysis are critical for quality control, addressing frequent queries about compound characterization protocols in peer-reviewed studies.

The compound’s thermal stability (decomposition point >200°C) and solubility profile (moderate in polar aprotic solvents) make it suitable for high-temperature applications. Industrial forums frequently discuss its role in polymeric material modification, where it acts as a crosslinking agent to enhance thermal resistance. Patent analyses reveal emerging uses in electronic encapsulation materials, responding to demands for heat-resistant polymers in EV battery components.

In pharmaceutical contexts, 4-Oxo-1,4-butanesultam derivatives exhibit bioactive potential, particularly in enzyme inhibition studies. Published data suggests utility in designing sulfonamide-based therapeutics, a topic trending in medicinal chemistry discussions. Its conformational rigidity aids in creating targeted molecular scaffolds, addressing frequent search queries about structure-activity relationships (SAR) in drug design.

Regulatory compliance remains a key consideration. While not classified as hazardous under major chemical inventories, proper handling guidelines (e.g., PPE recommendations for powder form) are emphasized in MSDS documentation. This aligns with industry searches for safe handling practices of specialty chemicals. Storage typically requires anhydrous conditions to prevent hydrolysis, a detail often queried by laboratory technicians.

Market analysts note increasing supply chain transparency demands for high-purity intermediates like CAS 913836-20-1. Suppliers now provide batch-specific COAs (Certificates of Analysis) with detailed chromatographic purity data, responding to quality concerns in contract manufacturing. The compound’s pricing reflects its niche application status, with procurement discussions often focusing on scalable synthesis routes.

Emerging research explores computational modeling of 4-Oxo-1,4-butanesultam derivatives to predict reactivity patterns, a hot topic in AI-assisted chemistry. Molecular docking studies suggest potential interactions with biological targets, though clinical validation remains pending. These developments address frequent searches about in silico drug discovery tools and their practical limitations.

For synthetic chemists, the compound’s lactam-like reactivity enables diverse transformations including N-alkylations and ring-opening polymerizations. Technical forums frequently debate optimal conditions for selective functionalization, with recent publications highlighting microwave-assisted synthesis improvements. Such methodological advances respond to industry needs for time-efficient synthetic protocols.

Environmental fate studies indicate moderate biodegradability for 4-Oxo-1,4-butanesultam, prompting investigations into wastewater treatment methods for sultam-containing effluents. This intersects with growing regulatory scrutiny of industrial organic pollutants, a trending search theme among environmental chemists.

In summary, 4-Oxo-1,4-butanesultam (CAS 913836-20-1) represents a multifaceted compound bridging academic research and industrial applications. Its evolving role in material science and drug development continues to generate scholarly interest, while manufacturing innovations address process sustainability demands. Ongoing research will likely expand its utility in high-performance materials and targeted bioactive agents.